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Compound of Interest

Compound Name:
1,2-Dioleoyl-sn-glycero-3-

phosphocholine

Cat. No.: B1670884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise yet comprehensive overview of the fundamental

physicochemical properties of 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC), a critical

component in nanoparticle-based drug delivery systems and membrane biophysics research.

Core Physicochemical Data
DOPC is a phospholipid featuring oleic acid at both the sn-1 and sn-2 positions of the glycerol

backbone.[1][2] This structure imparts specific physical characteristics that are highly

advantageous for the formulation of lipid nanoparticles (LNPs), liposomes, and other artificial

membrane systems.[1][3][4] The key molecular identifiers and properties are summarized

below.

Property Value

Molecular Formula C44H84NO8P[1][3][5][6][7]

Molecular Weight 786.1 g/mol [2][5]

Exact Mass 785.5935[1]

CAS Number 4235-95-4[1][3][6]
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Experimental Protocols and Further Considerations
While this document focuses on the core molecular properties of DOPC, researchers

employing this phospholipid in experimental settings should consider the following:

Liposome and Nanoparticle Formulation: DOPC is frequently used to create lipid bilayers for

encapsulating therapeutic agents.[2][3] Protocols often involve thin-film hydration or ethanol

injection methods, followed by extrusion to control vesicle size. The ratio of DOPC to other

lipids (e.g., cholesterol, PEGylated lipids) is a critical parameter that must be optimized for

specific applications to ensure stability and desired release kinetics.

Biophysical Characterization: Techniques such as dynamic light scattering (DLS), cryogenic

transmission electron microscopy (cryo-TEM), and differential scanning calorimetry (DSC)

are essential for characterizing DOPC-containing vesicles. DLS provides information on

particle size and distribution, cryo-TEM allows for visualization of vesicle morphology, and

DSC can be used to determine the phase transition temperature, which for pure DOPC is

approximately -17°C.[8]

Purity and Stability: The purity of DOPC is critical for reproducible experimental outcomes. It

is typically supplied as a white, amorphous powder and should be stored at -20°C to prevent

degradation.[4][7]

Logical Workflow for LNP Formulation
The following diagram illustrates a generalized workflow for the formulation and

characterization of DOPC-based lipid nanoparticles.
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Workflow for DOPC-based lipid nanoparticle formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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